Cas no 824427-48-7 (1H-Benzimidazole, 1-(3,3-dimethylbutyl)-6-methoxy-)

1H-Benzimidazole, 1-(3,3-dimethylbutyl)-6-methoxy- structure
824427-48-7 structure
Product name:1H-Benzimidazole, 1-(3,3-dimethylbutyl)-6-methoxy-
CAS No:824427-48-7
MF:C14H20N2O
MW:232.3214
CID:691011
PubChem ID:69151020

1H-Benzimidazole, 1-(3,3-dimethylbutyl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 1-(3,3-dimethylbutyl)-6-methoxy-
    • 1-(3,3-dimethylbutyl)-6-methoxybenzimidazole
    • 1-(3,3-dimethylbutyl)-6-methoxy-1h-benzimidazole
    • SCHEMBL4698311
    • DTXSID00739904
    • 824427-48-7
    • Inchi: InChI=1S/C14H20N2O/c1-14(2,3)7-8-16-10-15-12-6-5-11(17-4)9-13(12)16/h5-6,9-10H,7-8H2,1-4H3
    • InChI Key: MGYGRLBMVHHQMK-UHFFFAOYSA-N
    • SMILES: CC(C)(C)CCN1C=NC2=C1C=C(C=C2)OC

Computed Properties

  • Exact Mass: 232.157563266g/mol
  • Monoisotopic Mass: 232.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 27Ų

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